Cas no 167224-17-1 (2,4,7-Pteridinetriamine,6-[4-[2-[bis(1-methylethyl)amino]ethoxy]phenyl]-)

• Product Name: 2,4,7-Pteridinetriamine,6-[4-[2-[bis(1-methylethyl)amino]ethoxy]phenyl]-
• CAS No: 167224-17-1
• MF: C₂₀H₂₈N₈O
• MW: 396.489322662354
• CID: 227401
• PubChem ID: 3074880
• Update Time: 2025-04-19

2,4,7-Pteridinetriamine,6-[4-[2-[bis(1-methylethyl)amino]ethoxy]phenyl]- Chemical and Physical Properties

Names and Identifiers

• 2,4,7-Pteridinetriamine,6-[4-[2-[bis(1-methylethyl)amino]ethoxy]phenyl]-
• 6-[4-[2-[di(propan-2-yl)amino]ethoxy]phenyl]pteridine-2,4,7-triamine
• DTXSID80168253
• 167224-17-1
• Pteridine-2,4,7-triamine, 6-(4-(2-(bis(1-methylethyl)amino)ethoxy)phenyl)-
• 6-(4-(2-(Diisopropylamino)ethoxy)phenyl)pteridine-2,4,7-triamine
• 6-(4-(2-(Bis(1-methylethyl)amino)ethoxy)phenyl)pteridine-2,4,7-triamine

• Inchi： 1S/C20H28N8O/c1-11(2)28(12(3)4)9-10-29-14-7-5-13(6-8-14)15-17(21)25-19-16(24-15)18(22)26-20(23)27-19/h5-8,11-12H,9-10H2,1-4H3,(H6,21,22,23,25,26,27)
• InChI Key： KGNBUZJQYSESKJ-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C2C(N)=NC3=C(C(N)=NC(N)=N3)N=2)=CC=1)CCN(C(C)C)C(C)C

Computed Properties

• Exact Mass: 396.23894
• Monoisotopic Mass: 396.23860755g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 491
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 142Ų

Experimental Properties

• PSA: 142.09